Cas no 1456110-98-7 (Ethyl 2-amino-5-(tert-butoxy)-4-fluorobenzoate)

• Product Name: Ethyl 2-amino-5-(tert-butoxy)-4-fluorobenzoate
• CAS No: 1456110-98-7
• MF: C₁₃H₁₈FNO₃
• MW: 255.28532743454
• CID: 6511993
• PubChem ID: 61994276
• Update Time: 2025-06-11

Ethyl 2-amino-5-(tert-butoxy)-4-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• AKOS011269494
• ethyl 2-amino-5-(tert-butoxy)-4-fluorobenzoate
• 1456110-98-7
• EN300-6511373
• Ethyl 2-amino-5-(tert-butoxy)-4-fluorobenzoate

• Inchi： 1S/C13H18FNO3/c1-5-17-12(16)8-6-11(18-13(2,3)4)9(14)7-10(8)15/h6-7H,5,15H2,1-4H3
• InChI Key： SLAIGZZQTBFBKK-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C(=O)OCC)C=C1OC(C)(C)C)N

Computed Properties

• Exact Mass: 255.12707160g/mol
• Monoisotopic Mass: 255.12707160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 61.6Ų

Additional information on Ethyl 2-amino-5-(tert-butoxy)-4-fluorobenzoate

Ethyl 2-amino-5-(tert-butoxy)-4-fluorobenzoate (CAS No. 1456110-98-7): A Comprehensive Overview

Ethyl 2-amino-5-(tert-butoxy)-4-fluorobenzoate, identified by its CAS number 1456110-98-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a benzoate core with substituents that include an amino group, a fluoro atom, and a tert-butoxy moiety, exhibits unique chemical and biological properties that make it a valuable candidate for further exploration in drug development.

The structure of Ethyl 2-amino-5-(tert-butoxy)-4-fluorobenzoate is characterized by its aromatic benzoate backbone, which is a common scaffold in many bioactive molecules. The presence of the amino group (–NH₂) at the 2-position and the fluoro atom (–F) at the 4-position introduces electronic and steric effects that can influence the compound's reactivity and binding affinity. Additionally, the tert-butoxy group (–O-C(CH₃)₃) at the 5-position provides steric hindrance and potential metabolic stability, which are crucial factors in drug design.

Recent research has highlighted the potential of fluorinated benzoates as key components in the development of novel therapeutic agents. The fluorine atom, in particular, is known for its ability to modulate pharmacokinetic properties such as bioavailability and metabolic clearance. Studies have demonstrated that fluorine substitution can enhance binding affinity to biological targets, making fluorinated compounds attractive for medicinal chemistry applications. Ethyl 2-amino-5-(tert-butoxy)-4-fluorobenzoate aligns with this trend, offering a promising scaffold for further derivatization and optimization.

In the realm of drug discovery, Ethyl 2-amino-5-(tert-butoxy)-4-fluorobenzoate has been investigated for its potential role in addressing various therapeutic challenges. Its unique structural features suggest applications in multiple drug classes, including anti-inflammatory, anticancer, and antimicrobial agents. The amino group can serve as a site for further functionalization, allowing chemists to tailor the compound's properties for specific biological targets. Moreover, the combination of fluoro and tert-butoxy substituents may contribute to improved pharmacological profiles, such as enhanced solubility and reduced toxicity.

Advances in computational chemistry have enabled more efficient screening and design of bioactive molecules like Ethyl 2-amino-5-(tert-butoxy)-4-fluorobenzoate. Molecular modeling techniques can predict how this compound interacts with biological receptors, providing insights into its potential efficacy and selectivity. These computational approaches are increasingly being integrated into drug discovery pipelines to accelerate the development of novel therapeutics. By leveraging these tools, researchers can optimize Ethyl 2-amino-5-(tert-butoxy)-4-fluorobenzoate for targeted applications with greater precision.

The synthesis of Ethyl 2-amino-5-(tert-butoxy)-4-fluorobenzoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic strategies may include nucleophilic aromatic substitution to introduce the fluoro atom, followed by protection-deprotection steps to handle the reactive amino group. The tert-butoxy group can be incorporated through etherification reactions, which must be carefully controlled to avoid side products. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with increasing efficiency and scalability.

As interest in fluorinated compounds continues to grow, Ethyl 2-amino-5-(tert-butoxy)-4-fluorobenzoate represents an important area of investigation within pharmaceutical chemistry. Its unique structural features offer a rich platform for exploring new therapeutic modalities. By combining experimental synthesis with computational modeling, researchers can systematically explore its potential applications and refine its properties for clinical use. This compound exemplifies the intersection of organic chemistry and medicinal science, highlighting opportunities for innovation in drug development.

The future prospects for Ethyl 2-amino-5-(tert-butoxy)-4-fluorobenzoate are promising, given its structural versatility and potential biological activity. Further research is needed to fully elucidate its pharmacological properties and identify optimal therapeutic applications. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in realizing its full potential as a lead compound or intermediate in drug discovery programs. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly critical role in addressing unmet medical needs.